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Subject: 4-fluoro-N,N-dimethyl-2-nitroaniline (CAS:
69261-01-4)
Authored By: Gemini, Senior Application Scientist

This document provides a comprehensive technical guide on the safe handling, storage, and
emergency procedures for 4-fluoro-N,N-dimethyl-2-nitroaniline. It is intended for
researchers, scientists, and drug development professionals who may work with this
compound. The information herein is synthesized from available safety data sheets, chemical
databases, and established laboratory safety principles, with an emphasis on explaining the
causality behind each recommendation to ensure a culture of safety and scientific integrity.

Section 1: Chemical Identity and Physicochemical
Properties

4-fluoro-N,N-dimethyl-2-nitroaniline is a fluorinated nitroaromatic compound.[1] The
presence of a nitro group, a strong electron-withdrawing entity, and a fluorine atom can
significantly influence the molecule's reactivity, stability, and biological activity.[1] Understanding
its fundamental properties is the first step in a robust safety assessment.
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While extensive experimental data for this specific research chemical is not widely published, a
combination of supplier information and computational data provides a solid foundation for risk
assessment.[2][3]

Table 1: Physicochemical Properties of 4-fluoro-N,N-dimethyl-2-nitroaniline

Property Value Source
CAS Number 69261-01-4 [2][4][5]
Molecular Formula CsHsFN202 [21[31[4]
Molecular Weight 184.17 g/mol [2][3]
4-fluoro-N,N-dimethyl-2-
IUPAC Name ) . [2]
nitroaniline
(4-fluoro-2-
nitrophenyl)dimethylamine,
Synonyms ) [2]
N,N-Dimethyl-4-fluoro-2-
nitroaniline

Room temperature; some
Storage Temperature suppliers recommend -20°C [31[6]

for long-term storage.

Computed LogP 1.7999 [3]

Computed TPSA 46.38 A2 [3]

Note: Properties such as melting point, boiling point, and vapor pressure are not readily
available in published literature. The absence of this data necessitates a conservative
approach to handling, assuming the compound may be volatile under certain conditions.

Section 2: Hazard Identification and GHS
Classification

The primary known hazards associated with this compound are related to acute toxicity.[3][5]
However, as a senior scientist, it is crucial to apply the precautionary principle. The structurally
similar compound, 4-fluoro-2-nitroaniline (the un-methylated analogue), presents additional
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hazards of skin and eye irritation.[7][8] It is scientifically prudent to assume these risks may

also be present for the N,N-dimethyl derivative until proven otherwise.

Table 2: GHS Classification for 4-fluoro-N,N-dimethyl-2-nitroaniline

Hazard

Hazard Class Pictogram Signal Word Source
Statement
o _ GHSO07
Acute Toxicity, H302: Harmful if ) ]
(Exclamation Warning [31[5]
Oral swallowed
Mark)
- . GHSO07
Acute Toxicity, H312: Harmful in ) )
] ] (Exclamation Warning [3][5]
Dermal contact with skin
Mark)
o _ GHSO07
Acute Toxicity, H332: Harmful if ) )
) ) (Exclamation Warning [31[5]
Inhalation inhaled
Mark)
. GHSO07
Potential Hazard H315: Causes ) )
o (Exclamation Warning [7]18]
(by analogy) skin irritation
Mark)
) H319: Causes GHSO07
Potential Hazard ) ) )
serious eye (Exclamation Warning [718]
(by analogy) N
irritation Mark)

The GHSO07 pictogram indicates that the substance is a moderate hazard.[9] The "Warning"

signal word further underscores this classification.[3][5]

Expert Analysis & The Precautionary Principle

The causality behind these hazards lies in the molecule's structure. Nitroaromatic compounds

are known for their potential toxicity, and the aniline scaffold can be a sensitizer. The N,N-

dimethylation may alter the metabolic pathways compared to the primary amine analogue, but

it does not eliminate the core hazardous framework. Therefore, all handling protocols must be

designed to mitigate not only the documented acute toxicity but also the high probability of skin
and eye irritation.
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Section 3: Risk Assessment and Safe Handling
Protocols

A thorough risk assessment is mandatory before any work with this compound begins. The
primary routes of exposure are inhalation of dust, skin contact, and accidental ingestion. The
following step-by-step protocol is a self-validating system designed to minimize these risks.

Experimental Protocol: Safe Handling Workflow

» Preparation and Engineering Controls:

o Causality: To mitigate inhalation risk (H332), all manipulations of the solid compound must
be performed within a certified chemical fume hood or a powder containment hood. This is
non-negotiable.

o Designate a specific area within the hood for this work to prevent cross-contamination.

o Ensure an eyewash station and safety shower are immediately accessible and tested, a
critical control for potential eye/skin irritants.

e Weighing and Aliquoting:

o Causality: The fine, dusty nature of many research chemicals makes weighing a high-risk
activity for generating airborne patrticles.

o Perform weighing on a draft shield inside the fume hood.

o Use anti-static weigh boats or liners to prevent the powder from "jumping,” which can lead
to contamination of the balance and surrounding area.

o Tare the receiving vessel with its cap on. Add the compound, and immediately re-cap the
vessel before removing it from the balance. This minimizes the time the solid is exposed to
air currents.

e Solution Preparation:
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o Causality: Adding solvent to a powder can displace dust into the breathing zone if not
done correctly.

o Add the solvent to the receiving vessel containing the pre-weighed solid slowly and
carefully, with the vessel still inside the fume hood.

o Keep the sash of the fume hood at the lowest practical height during this process.

e Post-Handling Decontamination:

o Causality: Invisible residues on surfaces and equipment are a primary source of accidental
dermal exposure (H312).

o Wipe down all surfaces (balance, fume hood work surface) and external surfaces of the
primary container with a suitable solvent (e.g., 70% ethanol or isopropanol), followed by a
dry wipe.

o Carefully remove and dispose of PPE as described in Section 4.

o Wash hands thoroughly with soap and water after exiting the laboratory. Do not rely on
gloves as a substitute for proper hand hygiene.[7]

Workflow Visualization

The following diagram illustrates the mandatory workflow for handling 4-fluoro-N,N-dimethyl-
2-nitroaniline.
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Preparation Phase

1. Don Full PPE Safe Handling Workflow for 4-fluoro-N,N-dimethyl-2-nitroaniline

\

2. Verify Fume Hood Operation

\

3. Designate & Prepare Work Area

Begin Work

Handling Phasev(in Fume Hood)

4. Weigh Compound

A

5. Prepare Solution

A

6. Seal Primary & Reaction Vessels

Complete Work
Cleanup & D";sposal Phase

7. Decontaminate Surfaces & Equipment

\

8. Segregate & Dispose of Waste

A
9. Doff & Dispose of PPE

Y
10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-fluoro-N,N-dimethyl-2-nitroaniline.
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Section 4: Personal Protective Equipment (PPE)

PPE is the last line of defense. Engineering controls are primary. The selection of PPE must be
based on a comprehensive risk assessment of the potential hazards.

o Eye/Face Protection: Wear chemical safety goggles with side shields conforming to EN166
(EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles if there is
a risk of splashing or if handling larger quantities (>1g).[10]

¢ Skin Protection:

o Gloves: Use nitrile gloves with a minimum thickness of 0.11 mm. Always inspect gloves for
tears or punctures before use. Double-gloving is recommended when handling the pure
solid. Causality: This provides a backup barrier in case the outer glove is compromised,
which is critical given the H312 (Harmful in contact with skin) classification.

o Lab Coat: A flame-resistant lab coat with tight-fitting cuffs is mandatory. Ensure the lab
coat is fully buttoned.

o Respiratory Protection:

o Under normal conditions, working in a certified fume hood provides adequate respiratory
protection.

o If there is a failure of engineering controls or during a large spill cleanup, a full-face
respirator with a particulate filter (P100/P3 type) is required.[7]

Section 5: Emergency Response Procedures

Immediate and correct response to an emergency can significantly reduce injury.

« Inhalation (H332): Move the affected person to fresh air immediately. If breathing is difficult
or stops, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[5]

o Skin Contact (H312): Immediately remove all contaminated clothing. Wash the affected skin
area with copious amounts of soap and water for at least 15 minutes. Seek immediate
medical attention.[11]
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o Eye Contact (Potential H319): Immediately flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.

e Ingestion (H302): Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[10]

e Spill Response:
o Evacuate the immediate area.

o If the spill is large or outside of a containment hood, alert others and call emergency
response.

o For small spills inside a fume hood:
» Wear appropriate PPE (double nitrile gloves, goggles, face shield, lab coat).

» Gently cover the spill with an absorbent material like vermiculite or sand to avoid raising
dust.

» Carefully scoop the material into a labeled, sealable waste container.
» Decontaminate the area with a suitable solvent and wipe clean.

» Dispose of all cleanup materials as hazardous waste.

Section 6: Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] Keep
away from incompatible materials such as strong oxidizing agents. Some suppliers
recommend storage at -20°C for optimal long-term stability.[6]

o Disposal: This material and its container must be disposed of as hazardous waste.[11] Do
not allow it to enter drains or the environment.[10] All waste, including contaminated PPE
and cleanup materials, should be collected in a labeled, sealed container for disposal by a
licensed hazardous waste management company, in accordance with all local, state, and
federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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